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Compound of Interest

Compound Name: BR103

Cat. No.: B10771566 Get Quote

This guide provides essential safety, logistical, and procedural information for the proper

disposal of BR103, also known as (2-Benzhydryl-5-methyl-1H-imidazole-4-carbonyl)-L-

arginine. It is intended for researchers, scientists, and drug development professionals to

ensure safe handling and environmental protection.

Core Safety Mandate: For research use only. Not for human or veterinary use.

The proper disposal of BR103 is critical to mitigate risks to personnel and the environment.

This document outlines the necessary steps for its safe management from point of generation

to final disposal.

Hazard Identification and Safety Summary
BR103 is a chemical compound that requires careful handling due to its potential hazards. The

primary concerns associated with BR103 are:

Skin Irritation: May cause irritation upon contact with skin.

Serious Eye Irritation: May cause serious irritation to the eyes.

Aquatic Toxicity: May be harmful to aquatic life, with long-lasting effects.

Due to these hazards, BR103 and its containers must be disposed of as hazardous waste.
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The following table summarizes key quantitative data for BR103, essential for safe handling

and disposal planning.

Property Value

CAS Number 1434873-26-3

Molecular Formula C₂₄H₂₈N₆O₃

Molecular Weight 448.53 g/mol

Appearance White to off-white solid powder

Storage Conditions
Powder: -20°C (3 years), 4°C (2 years)In

Solvent: -80°C (6 months), -20°C (1 month)

Personal Protective Equipment (PPE)
All personnel handling BR103 waste must wear the following minimum personal protective

equipment:

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to

use and disposed of as contaminated waste after use.

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin and Body Protection: A laboratory coat and, if necessary, additional protective clothing

to prevent skin exposure.

Step-by-Step Disposal Protocol
The following protocol provides a systematic approach to the safe disposal of BR103 waste.

Step 1: Waste Segregation at the Source

Solid Waste: All solid materials contaminated with BR103, such as unused product,

contaminated gloves, pipette tips, and empty containers, must be collected in a designated

hazardous waste container.
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Liquid Waste: All solutions containing BR103 must be collected in a separate, leak-proof

hazardous waste container. Do not mix with other waste streams unless compatibility has

been confirmed.

Step 2: Waste Container Management

Container Type: Use only approved, compatible containers for hazardous waste. Containers

must be kept closed except when adding waste.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(2-Benzhydryl-5-methyl-1H-imidazole-4-carbonyl)-L-arginine," the

CAS number "1434873-26-3," and all applicable hazard pictograms.

Step 3: Temporary Storage

Store sealed and labeled waste containers in a designated, well-ventilated, and secure area

away from incompatible materials. The storage area should be designed to contain any

potential spills.

Step 4: Final Disposal

The disposal of BR103 waste must be conducted through an approved and licensed waste

disposal plant.[1]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste contractor to schedule a pickup.

Under no circumstances should BR103 waste be disposed of down the drain or in the

regular trash.

Experimental Protocols
There are no established and verified experimental protocols for the on-site neutralization of

BR103. Therefore, the required method of disposal is through a certified hazardous waste

management service.
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The following diagram illustrates the logical workflow for the proper disposal of BR103.

BR103 Disposal Workflow

1. Preparation

2. Waste Collection

3. Containment & Labeling

4. Temporary Storage

5. Final Disposal
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Caption: Logical workflow for the safe disposal of BR103.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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